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Compound of Interest

Compound Name: Diacetyldihydromorphine

Cat. No.: B3343199 Get Quote

Disclaimer: Diacetyldihydromorphine (also known as dihydroheroin) is a potent opiate

derivative classified as a Schedule I controlled substance in the United States.[1][2] Its

handling and disposal are subject to stringent federal and institutional regulations. This guide

provides essential safety and logistical information for researchers, scientists, and drug

development professionals. Always consult and adhere to your institution's specific

Environmental Health & Safety (EH&S) protocols and all applicable federal, state, and local

regulations.

The disposal of Diacetyldihydromorphine is governed by the Drug Enforcement

Administration (DEA) requirement that the substance must be rendered "non-retrievable."[3][4]

This standard ensures that the controlled substance cannot be re-isolated or repurposed after

disposal. The following procedures outline a compliant and safe workflow for laboratory

settings.

Key Disposal Principles
No Drain or Trash Disposal: Under no circumstances should Diacetyldihydromorphine or

its containers be disposed of in the regular trash, down the sink, or in sharps containers.[5]

[6]

Segregation is Critical: All waste containing Diacetyldihydromorphine must be segregated

from other chemical or biological waste streams to ensure proper handling and

documentation.[7]
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Documentation is Mandatory: Stringent record-keeping is required for all controlled

substances, from acquisition to disposal.[3][6] A detailed disposal log must be maintained.

Two-Person Integrity: The on-site destruction of controlled substances requires that two

authorized employees handle and witness the entire process.[3]

Chemical and Physical Properties
A summary of key quantitative data for Diacetyldihydromorphine is provided below for easy

reference.

Property Value

CAS Registry Number 509-71-7[1][2][8]

Molecular Formula C₂₁H₂₅NO₅[8]

Molecular Weight 371.43 g/mol [8]

Melting Point 165-167°C[8]

Solubility
Slightly soluble in water; Soluble in chloroform,

alcohol, ether.[8]

US Legal Status Schedule I Controlled Substance[1][2]

Step-by-Step Disposal Protocol
This protocol details the methodology for the compliant disposal of Diacetyldihydromorphine
waste in a laboratory environment.

1. Waste Accumulation and Storage:

Immediately segregate all waste materials containing Diacetyldihydromorphine, including

pure substance, solutions, contaminated labware (e.g., pipette tips, vials), and personal

protective equipment (PPE).

Place all waste into a designated, compatible, and leak-proof hazardous waste container

with a secure screw-top cap.[9][10]
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The container must be clearly labeled as "Hazardous Waste: Diacetyldihydromorphine"

and include the date waste was first added.[9]

Store the container in a designated and secure Satellite Accumulation Area (SAA) within the

laboratory.[9][10] The SAA should be at or near the point of generation.[9]

2. Initiating Disposal and Record-Keeping:

When the container is full or disposal is required, initiate a disposal request through your

institution's EH&S department.

Begin a new entry in your controlled substance disposal log. This log must be maintained for

a minimum of two years and be available for DEA inspection.[3]

3. On-Site Destruction (Rendering Non-Retrievable):

The destruction process must be performed in accordance with a protocol approved by your

institution's EH&S office and must render the Diacetyldihydromorphine "non-retrievable."

[4]

This procedure must be personally handled and witnessed by two authorized employees for

its entire duration.[3]

A common method involves chemical degradation. This may include treatment with a strong

oxidizing agent or another chemical process that irreversibly alters the molecular structure of

the substance. Do not attempt chemical degradation without an approved, validated protocol

and proper safety controls (e.g., fume hood).

4. Documentation and Final Disposal:

Upon completion of the destruction procedure, both employees must sign and date the

disposal log, attesting to the witnessing of the destruction.[3]

Even after being rendered non-retrievable, the resulting chemical mixture is still considered

hazardous waste and must be disposed of accordingly.
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Securely cap the container and arrange for pickup by your institution's hazardous waste

management service.[5][9]

Empty containers that held Diacetyldihydromorphine must be triple-rinsed with a suitable

solvent. The rinseate must be collected and disposed of as hazardous waste.[5] After triple-

rinsing, deface all labels on the container before disposing of it as regular trash.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Diacetyldihydromorphine in a research setting.
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Caption: Workflow for the compliant disposal of Diacetyldihydromorphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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